Cas no 61428-22-6 (Isoxazole, 4,5-dimethyl-3-phenyl-)

• Product Name: Isoxazole, 4,5-dimethyl-3-phenyl-
• CAS No: 61428-22-6
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 479847
• PubChem ID: 429448
• Update Time: 2025-04-19

Isoxazole, 4,5-dimethyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 4,5-dimethyl-3-phenyl-
• 4,5-dimethyl-3-phenyl-1,2-oxazole
• 61428-22-6
• DTXSID70330442
• dimethylphenyl-isoxazole
• NSC-255242
• NSC255242
• 4,5-Dimethyl-3-phenylisoxazole
• SCHEMBL2205047

• Inchi： 1S/C11H11NO/c1-8-9(2)13-12-11(8)10-6-4-3-5-7-10/h3-7H,1-2H3
• InChI Key： KHSDNLGBBHFIAF-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 173.08413
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03